2-[(2,2,2-Trifluoroethyl)amino]ethan-1-OL

• IUPAC Name: 2-(2,2,2-trifluoroethylamino)ethanol
• InChI: InChI=1S/C4H8F3NO/c5-4(6,7)3-8-1-2-9/h8-9H,1-3H2
• InChI Key: RYMMYJLSBIHSDT-UHFFFAOYSA-N
• Canonical SMILES: C(CO)NCC(F)(F)F
• Molecular Formula: C4H8F3NO
• DSSTOX Substance ID: DTXSID10561177
• Molecular Weight: 143.11 g/mol
• CAS RN: 371-99-3

Description

The compound 2-[(2,2,2-Trifluoroethyl)amino]ethan-1-OL is a fluorinated organic molecule that is of interest due to its potential applications in medicinal chemistry and material science. While the provided papers do not directly discuss this compound, they do provide insights into the synthesis and properties of related fluorinated compounds, which can be informative for understanding the broader context of fluorinated organic chemistry.

Synthesis Analysis

The synthesis of fluorinated compounds is a topic of significant interest due to the unique properties that fluorine atoms can impart to organic molecules. Paper discusses the regioselective synthesis of stable 2-(trifluoromethyl)-2,3-dihydro-1H-pyrrol-2-ols and their derivatives, which are structurally related to this compound. The synthesis involves the reaction of 1,2-diaza-1,3-butadienes with trifluoromethylated β-dicarbonyl compounds. This method could potentially be adapted for the synthesis of this compound by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of fluorinated compounds is often characterized by the presence of strong carbon-fluorine bonds, which can influence the molecule's reactivity and physical properties. In paper , the crystal structure of a novel synthetic amino acid-like zwitterion is reported, which features intermolecular hydrogen bonds that contribute to the formation of a three-dimensional supramolecular network. Although this compound is not the same as this compound, the study highlights the importance of intermolecular interactions in defining the structural characteristics of fluorinated compounds.

Chemical Reactions Analysis

Fluorinated compounds can participate in a variety of chemical reactions, often exhibiting unique reactivity due to the electron-withdrawing nature of fluorine. Paper describes the use of 2,4-bis(trifluoromethyl)phenylboronic acid as a catalyst for dehydrative amidation between carboxylic acids and amines. This reaction is relevant to the synthesis of amide bonds, which could be a key step in the synthesis or modification of this compound derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of fluorinated compounds are significantly influenced by the presence of fluorine atoms. In paper , the selective interaction between N-trifluoroacetyl esters of enantiomers of 2-aminoalkan-1-ols and amino acids is investigated. The study suggests that fluorinated compounds can exhibit specific interactions that are useful for chiral resolution. These findings may be extrapolated to suggest that this compound could also display distinct physical and chemical properties, such as solubility, boiling point, and reactivity, which are affected by its fluorinated moiety.